Cas no 106795-72-6 (Cyclohexanecarbonitrile,1-(2-fluorophenyl)-)

• Product Name: Cyclohexanecarbonitrile,1-(2-fluorophenyl)-
• CAS No: 106795-72-6
• MF: C₁₃H₁₄FN
• MW: 203.255366802216
• CID: 217901
• PubChem ID: 736124
• Update Time: 2025-04-19

Cyclohexanecarbonitrile,1-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,1-(2-fluorophenyl)-
• 1-(2-fluorophenyl)cyclohexane-1-carbonitrile
• 1-(2-Fluorophenyl)cyclohexanecarbonitrile
• Cyclohexanecarbonitrile,1-(2-fluorophenyl)
• CYCLOHEXANECARBONITRILE, 1-(2-FLUOROPHENYL)-
• 1-(2-Fluorophenyl)cyclohexanecarbonitrile,95%
• 1-(2-FLUOROPHENYL)CYCLOHEXANECARBONITRILE 95%
• AKOS009159419
• FT-0642629
• SCHEMBL1018309
• 1-(2-fluorophenyl)-1-cyclohexanecarbonitrile
• A801508
• DTXSID60352931
• 106795-72-6

• MDL： MFCD00800613
• Inchi： 1S/C13H14FN/c14-12-7-3-2-6-11(12)13(10-15)8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9H2
• InChI Key： NLLWMLADVNXWKT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 203.11100
• Monoisotopic Mass: 203.111028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Not available
• Density: 1.0708 (estimate)
• Boiling Point: 326.7°Cat760mmHg
• Flash Point: 141°C
• Refractive Index: 1.5195-1.522
• PSA: 23.79000
• LogP: 3.55118
• Solubility: Not available

Cyclohexanecarbonitrile,1-(2-fluorophenyl)- Security Information

• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S36/37/39
• Hazardous Material Identification：
• Safety Term：S36/37/39-26
• Risk Phrases：R36/37/38